Ethyl 2-acetyl-4-(2,4-dichlorophenyl)-4-oxobutanoate

• Molecular Formula: C14H14Cl2O4
• Molecular Weight: 317.2 g/mol
• IUPAC Name: ethyl 2-acetyl-4-(2,4-dichlorophenyl)-4-oxobutanoate
• InChI: InChI=1S/C14H14Cl2O4/c1-3-20-14(19)11(8(2)17)7-13(18)10-5-4-9(15)6-12(10)16/h4-6,11H,3,7H2,1-2H3
• InChI Key: SRGREFRVLFGDMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)C1=C(C=C(C=C1)Cl)Cl)C(=O)C

Description

Ethyl 2-acetyl-4-(2,4-dichlorophenyl)-4-oxobutanoate is a useful research compound. Its molecular formula is C14H14Cl2O4 and its molecular weight is 317.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.26 ml of ethyl acetoacetate in ethanol (20 ml) is added dropwise 0.5 ml of a sodium ethoxide solution (21% in EtOH) at 0° C. The mixture is stirred for 15 minutes and 5.82 g de 2-bromo-1-(2,4-dichlorophenyl)ethanone predissolved in 30 ml of an ethanol/toluene mixture (2/1; v/v) is then added. The mixture is stirred for 4 hours at RT and then concentrated to dryness. The residue is purified by chromatography on silica gel to give 3.8 g of liquid corresponding to the expected product.